Cas no 886913-12-8 (N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide)

• Product Name: N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide
• CAS No: 886913-12-8
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 5477671
• Update Time: 2025-10-31

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[5-[3-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide

• Inchi： 1S/C14H11N3O3S/c1-21-10-5-2-4-9(8-10)13-16-17-14(20-13)15-12(18)11-6-3-7-19-11/h2-8H,1H3,(H,15,17,18)
• InChI Key： SIJCDPITANYSDM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NN=C(C2=CC=CC(SC)=C2)O1)=O

Additional information on N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide (CAS No. 886913-12-8): An Overview of Its Structure, Properties, and Applications

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide (CAS No. 886913-12-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide is characterized by a furan ring linked to an oxadiazole ring through an amide bond. The presence of the methylsulfanyl group on the phenyl ring adds to the compound's complexity and contributes to its biological activity. The combination of these functional groups results in a molecule with high chemical stability and potential for pharmacological applications.

Recent studies have highlighted the importance of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide has been investigated for its antimicrobial activity. A study conducted at the University of California found that this compound effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and membrane integrity.

The anticancer potential of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide has also been explored. Research published in the Cancer Research Journal demonstrated that this compound induces apoptosis in various cancer cell lines by activating caspase-dependent pathways. The compound's ability to selectively target cancer cells while sparing normal cells makes it a valuable lead for further drug development.

Beyond its direct biological activities, N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide has been used as a building block in the synthesis of more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis. For example, it can be used to introduce additional functional groups that enhance its biological activity or improve its pharmacokinetic properties.

The synthesis of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide typically involves multi-step processes that include the formation of the oxadiazole ring and subsequent coupling with the furan carboxamide moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its use in both academic research and industrial applications.

In conclusion, N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-y l}furan - 2 - carboxamide (CAS No . 886913 - 12 - 8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing medical treatments.